Cas no 1257397-57-1 (2-(3-Hydroxyphenyl)-4,4-dimethylpentanoic acid)

• Product Name: 2-(3-Hydroxyphenyl)-4,4-dimethylpentanoic acid
• CAS No: 1257397-57-1
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 2139592
• Update Time: 2023-08-04

2-(3-Hydroxyphenyl)-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxyphenyl)-4,4-dimethylpentanoic acid
• 2-(3-Hydroxyphenyl)-4,4-dimethylpentanoic acid

• Inchi： 1S/C13H18O3/c1-13(2,3)8-11(12(15)16)9-5-4-6-10(14)7-9/h4-7,11,14H,8H2,1-3H3,(H,15,16)
• InChI Key： FLXDQQZSINJNBM-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=C(C=1)O)CC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Topological Polar Surface Area: 57.5